N1-(2-(dimethylamino)-2-(thiophen-2-yl)ethyl)-N2-(thiazol-2-yl)oxalamide

• IUPAC Name: N-[2-(dimethylamino)-2-thiophen-2-ylethyl]-N'-(1,3-thiazol-2-yl)oxamide
• InChI: InChI=1S/C13H16N4O2S2/c1-17(2)9(10-4-3-6-20-10)8-15-11(18)12(19)16-13-14-5-7-21-13/h3-7,9H,8H2,1-2H3,(H,15,18)(H,14,16,19)
• InChI Key: HPSDNEHKGPWKSK-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(CNC(=O)C(=O)NC1=NC=CS1)C2=CC=CS2
• Molecular Formula: C13H16N4O2S2
• Molecular Weight: 324.4 g/mol

Description

N1-(2-(dimethylamino)-2-(thiophen-2-yl)ethyl)-N2-(thiazol-2-yl)oxalamide, commonly known as DT-01, is an organic compound with potential applications in scientific research. It is a small molecule inhibitor that has been shown to have promising effects on certain biological processes.

Scientific Research Applications

Antimicrobial Agents

• Synthesis for Antimicrobial Applications : A study by Khidre & Radini (2021) explored the design and synthesis of thiazole derivatives incorporating a pyridine moiety, which showed good antibacterial and antifungal activities. The study highlights the potential of similar compounds in developing new antimicrobial agents.

Biochemical Studies

• Protein Interaction Studies : Moghadam et al. (2017) investigated the interaction between human serum albumin and a related thiazole derivative, Ethyl 2-[2-(dimethylamino)-4-(4-nitrophenyl)-1,3-thiazole-5-yl]-2-oxoacetate. This study, detailed in Moghadam et al. (2017), provides insights into the binding mechanisms and potential pharmacological applications of these compounds.

Material Science

• Corrosion Inhibitors : Hu et al. (2016) synthesized benzothiazole derivatives to study their corrosion inhibiting effect against steel in acidic solutions. Their research, presented in Hu et al. (2016), demonstrated the potential of these compounds in materials science, particularly in corrosion prevention.

Cancer Research

• Anticancer Agent Synthesis : The synthesis and evaluation of thiazolidinone derivatives as potential anticancer agents were explored by Patel et al. (2012). Their findings, outlined in Patel et al. (2012), contribute to the ongoing search for new therapeutic compounds in oncology.

Analytical Chemistry

• Herbicide Analysis : Zimmerman et al. (2002) analyzed the herbicides dimethenamid and flufenacet, focusing on their degradation in natural water. Their work, detailed in Zimmerman et al. (2002), is an example of how related compounds are important in environmental analytical chemistry.

Drug Mechanism Studies

• Studies on Compulsive Food Consumption : Piccoli et al. (2012) investigated the role of Orexin-1 Receptor mechanisms on compulsive food consumption, using a compound structurally similar to the one . Their study, Piccoli et al. (2012), contributes to our understanding of eating disorders and potential treatments.